4-Bromo-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone

• IUPAC Name: (4-bromo-3-fluorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C21H21BrFNO3/c22-18-6-5-15(13-19(18)23)20(25)17-4-2-1-3-16(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2
• InChI Key: NYXXDXWYQJWBDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC=CC=C3C(=O)C4=CC(=C(C=C4)Br)F
• Molecular Formula: C21H21BrFNO3
• DSSTOX Substance ID: DTXSID50643769
• Molecular Weight: 434.3 g/mol
• CAS No.: 898756-17-7

Description

4-Bromo-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone is a useful research compound. Its molecular formula is C21H21BrFNO3 and its molecular weight is 434.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Acylation and Regioselectivity : Research has shown that the acylation of compounds related to 4-Bromo-2'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-3-fluorobenzophenone can lead to the formation of derivatives like 3-acyloxy-2-methyl-1-pyrroline. This process is independent of the kind of acid chloride used (Koszytkowska-Stawińska, Gębarowski, & Sas, 2004).
• Synthesis from Available Reagents : A method for synthesizing new compounds from commercially available reagents, including those related to this compound, has been developed. This synthesis is promising for producing biologically active compounds (Ogurtsov & Rakitin, 2020).

Biological Activities and Applications

• Dopamine Agonist Potential : Certain derivatives of 1,4-dioxa-7-azaspiro[4.5]decane, a compound structurally related to this compound, have been evaluated for dopamine agonist activity. Some derivatives displayed significant activity in specific biological assays (Brubaker & Colley, 1986).
• Antimicrobial and Antioxidant Properties : Bromophenol derivatives from natural sources, related to this compound, have been investigated for their biological activities. Some of these compounds have demonstrated antimicrobial and antioxidant properties (Zhao et al., 2004).

Advanced Applications

• Role in Polymer Synthesis : Compounds containing 1,4-dioxa-8-azaspiro[4.5]decane structures are used in creating novel polymers, which have shown efficiency in sorption experiments, indicating potential applications in environmental remediation (Akceylan, Bahadir, & Yılmaz, 2009).

Radiopharmaceutical Applications

• Imaging Agent Development : Derivatives of 1,4-dioxa-8-azaspiro[4.5]decane have been explored as potential radioligands for tumor imaging, suggesting applications in the field of radiopharmaceuticals (Xie et al., 2015).